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Compound of Interest

Compound Name: N-Benzyl paroxetine-d6

Cat. No.: B15582298

This guide provides critical safety and logistical information for the proper disposal of N-Benzyl
paroxetine-d6, ensuring the safety of laboratory personnel and the protection of the
environment. The following procedures are designed for researchers, scientists, and drug

development professionals. Adherence to these guidelines is essential for responsible chemical
handling.

l. Health and Safety Hazard Summary

N-Benzyl paroxetine-d6 and its analogs are hazardous substances that require careful
handling. The primary hazards are summarized below.[1][2][3][4]
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Hazard Classification Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity (Oral) Category 4
[21[3][4]
) ) o H315: Causes skin irritation.[2]
Skin Corrosion/Irritation Category 2
[31[4]
H318/H319: Causes serious
Serious Eye Damage/Irritation Category 1/ 2A eye damage/irritation.[1][2][3]
[4]
) o H317: May cause an allergic
Skin Sensitization Category 1

skin reaction.[1]

H335: May cause respiratory

Specific Target Organ Toxicit Category 3
P g g Y g0y irritation.[1][2][3]

) o H361: Suspected of damaging
Reproductive Toxicity Category 2 - )
fertility or the unborn child.[3]

Hazardous to the Aquatic . o
) Category 1 H400: Very toxic to aquatic life.
Environment (Acute)

H410/H411: Very toxic to
Category 1/2 aquatic life with long lasting
effects.[1][2][3]

Hazardous to the Aquatic

Environment (Chronic)

Il. Experimental Protocol: Disposal Procedure

The proper disposal of N-Benzyl paroxetine-d6 is crucial to prevent environmental
contamination and ensure workplace safety. The following step-by-step protocol must be
followed.

Step 1: Personal Protective Equipment (PPE)

Before handling the material, ensure you are wearing the appropriate PPE to minimize
exposure risk.

o Gloves: Wear suitable chemical-resistant gloves (e.g., Nitrile rubber).
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o Eye Protection: Use safety glasses with side-shields or goggles.

o Lab Coat: A lab coat or other protective clothing is mandatory.

o Respiratory Protection: If dust formation is likely, use a particulate respirator.
Step 2: Waste Collection

e Solid Waste:

o Carefully collect any solid N-Benzyl paroxetine-d6 waste, including contaminated items
such as weighing paper or pipette tips.

o Place the solid waste into a clearly labeled, sealed container designated for hazardous
chemical waste.

e Liquid Waste:

o Collect all solutions containing N-Benzyl paroxetine-d6 in a separate, sealed, and clearly
labeled hazardous waste container.

o Do not mix with other solvent waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Contaminated Labware:

o Rinse contaminated glassware three times with a suitable solvent (e.g., ethanol or
acetone).

o Collect the rinsate as hazardous liquid waste.
o Once decontaminated, the glassware can be washed and reused.
Step 3: Storage Pending Disposal

o Store the sealed hazardous waste containers in a designated, well-ventilated, and secure
area away from incompatible materials.[4]
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o Ensure the storage area is clearly marked as a hazardous waste accumulation point.
Step 4: Final Disposal

o Never dispose of N-Benzyl paroxetine-d6 down the drain or in the regular trash.[1] This
substance is very toxic to aquatic life and can have long-lasting adverse effects on the
environment.[1]

» Arrange for the collection of the hazardous waste by your institution's EHS office or a
licensed hazardous waste disposal contractor.

e The recommended method of disposal is through an approved waste disposal plant, which
may involve industrial combustion or incineration.[2][4]

lll. Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-

Benzyl paroxetine-d6.
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Caption: Disposal workflow for N-Benzyl paroxetine-d6.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15582298?utm_src=pdf-body-img
https://www.benchchem.com/product/b15582298?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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